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Compound of Interest

Compound Name: 4-(3-Methylbutoxy)benzaldehyde

Cat. No.: B103168

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(3-Methylbutoxy)benzaldehyde,
a member of the aromatic aldehyde family. This document details its chemical identity, physical
properties, a standard synthesis protocol, and explores its potential applications, particularly
within the realm of drug discovery and development.

Chemical Identity and Synonyms

4-(3-Methylbutoxy)benzaldehyde is also known by several other names in scientific literature
and chemical catalogs. A clear identification is crucial for accurate research and procurement.

Identifier Value

IUPAC Name 4-(3-Methylbutoxy)benzaldehyde

Benzaldehyde, 4-(3-methylbutoxy)-; 4-
Synonyms (Isopentyloxy)benzaldehyde; p-
(Isopentyloxy)benzaldehyde[1]

CAS Number 18986-09-9[1]
Molecular Formula C12H1602
Molecular Weight 192.25 g/mol
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Physicochemical Properties

The physical and chemical properties of 4-(3-Methylbutoxy)benzaldehyde are summarized
below. These characteristics are essential for its handling, storage, and application in various
experimental setups.

Property Value
Boiling Point 136-137 °C (at 5 Torr)[1]
Density (Predicted) 1.003 £ 0.06 g/cm3[1]

Not specified, but analogous compounds are
Appearance

typically clear to pale yellow liquids.

Synthesis of 4-(3-Methylbutoxy)benzaldehyde

The most common and efficient method for the synthesis of 4-(3-Methylbutoxy)benzaldehyde
is the Williamson ether synthesis. This reaction involves the O-alkylation of 4-
hydroxybenzaldehyde with an appropriate alkyl halide in the presence of a base.

Reaction Scheme:
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Caption: Williamson ether synthesis of 4-(3-Methylbutoxy)benzaldehyde.

Experimental Protocol:

This protocol is based on established procedures for the synthesis of analogous 4-

alkoxybenzaldehydes.[2][3]

o Materials:

o 4-hydroxybenzaldehyde

o 1-bromo-3-methylbutane (isopentyl bromide)

o Potassium carbonate (K2CO3), finely powdered

o N,N-Dimethylformamide (DMF) or Acetone (anhydrous)
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o Ethyl acetate
o Brine (saturated aqueous NaCl solution)

o Anhydrous sodium sulfate (Na2S0a)

e Procedure:

o To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-
hydroxybenzaldehyde (1.0 equivalent) and finely powdered potassium carbonate (1.5
equivalents).

o Add a suitable volume of anhydrous DMF or acetone to the flask (e.g., 10-15 mL per gram
of 4-hydroxybenzaldehyde).

o Begin stirring the suspension and add 1-bromo-3-methylbutane (1.1 equivalents)
dropwise.

o Heat the reaction mixture to reflux (a temperature of 50-80 °C is common) and maintain
for several hours (typically 4-6 hours).[2]

o Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting
material (4-hydroxybenzaldehyde) is consumed.

e Work-up and Purification:
o Once the reaction is complete, cool the mixture to room temperature.

o Filter the mixture to remove the inorganic salts (potassium carbonate and potassium
bromide).

o Wash the solid residue with a small amount of acetone or ethyl acetate.
o Concentrate the filtrate under reduced pressure to remove the solvent.
o Dissolve the resulting residue in ethyl acetate and transfer it to a separatory funnel.

o Wash the organic layer with water and then with brine.
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o Dry the organic layer over anhydrous sodium sulfate.

o Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

o The crude product can be purified by vacuum distillation or column chromatography on
silica gel.

Applications in Research and Drug Development

Benzaldehyde and its derivatives are versatile compounds with applications in various
industries, including pharmaceuticals and fragrances.[4] 4-(3-Methylbutoxy)benzaldehyde
serves as a valuable intermediate in organic synthesis and has been investigated for its
potential biological activities.

Potential as a Tyrosinase Inhibitor:

Tyrosinase is a key enzyme in the biosynthesis of melanin, the primary pigment in human skin,
hair, and eyes.[5] The overproduction of melanin can lead to hyperpigmentation disorders.
Consequently, tyrosinase inhibitors are of significant interest in the cosmetic and
pharmaceutical industries as depigmenting agents.[5]

Studies have shown that 4-substituted benzaldehydes can act as tyrosinase inhibitors.[6][7]
The nature and size of the substituent at the 4-position can influence the inhibitory activity. For
instance, benzaldehydes with bulky substituents at the 4-position, such as 4-alkyl and 4-alkoxy
groups, have been reported to act as full inhibitors of tyrosinase.[6][7] This suggests that 4-(3-
Methylbutoxy)benzaldehyde, with its relatively bulky alkoxy group, is a promising candidate
for investigation as a tyrosinase inhibitor.
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Caption: Proposed inhibition of the melanogenesis pathway by 4-(3-
Methylbutoxy)benzaldehyde.

Antimicrobial and Antifungal Activities:

Benzaldehyde and its derivatives have demonstrated a range of biological activities, including
antimicrobial and antifungal properties.[8][9] While specific data for 4-(3-
Methylbutoxy)benzaldehyde is not readily available, its structural similarity to other bioactive
benzaldehydes makes it a candidate for screening in antimicrobial assays. For example,
various benzaldehyde derivatives have shown inhibitory activity against fungi like Aspergillus
flavus and bacteria such as Staphylococcus aureus.[8][10]

Use in Organic Synthesis:

As an aromatic aldehyde, 4-(3-Methylbutoxy)benzaldehyde can serve as a building block in
the synthesis of more complex molecules. The aldehyde functional group is highly reactive and
can participate in a variety of chemical transformations, such as the formation of Schiff bases
and chalcones, which are classes of compounds known for their diverse biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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